3-(1-Aminopropyl)-4-fluorobenzoicacidhcl

• Molecular Formula: C10H12FNO2
• Molecular Weight: 197.21 g/mol
• IUPAC Name: 3-(1-aminopropyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C10H12FNO2/c1-2-9(12)7-5-6(10(13)14)3-4-8(7)11/h3-5,9H,2,12H2,1H3,(H,13,14)
• InChI Key: ASVZTZWCPISPDO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=C(C=CC(=C1)C(=O)O)F)N

Description

3-(1-Aminopropyl)-4-fluorobenzoic acid hydrochloride (HCl) is a fluorinated benzoic acid derivative featuring a 1-aminopropyl side chain at the third position of the aromatic ring. The compound’s structure combines a 4-fluorobenzoic acid moiety with a three-carbon aliphatic chain terminated by a primary amine, which is protonated as a hydrochloride salt to enhance aqueous solubility and stability.

Crystallographic characterization of such compounds often employs software like SHELX for small-molecule refinement and WinGX for crystallographic data processing . These tools enable precise determination of molecular geometry, which is critical for understanding structure-activity relationships (SAR).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-Aminopropyl)-4-fluorobenzoic acid hydrochloride typically involves multiple steps. One common method starts with the fluorination of benzoic acid, followed by the introduction of the aminopropyl group through a nucleophilic substitution reaction. The final step involves the conversion of the free base to its hydrochloride salt by reacting it with hydrochloric acid.

Industrial Production Methods

In industrial settings, the production of this compound may involve more efficient and scalable methods. These could include continuous flow reactors for the fluorination step and optimized conditions for the nucleophilic substitution to ensure high yield and purity. The final hydrochloride formation is usually carried out in large reactors with precise control over temperature and pH to ensure consistency.

Chemical Reactions Analysis

Types of Reactions

3-(1-Aminopropyl)-4-fluorobenzoic acid hydrochloride can undergo various chemical reactions, including:

Oxidation: The aminopropyl group can be oxidized to form corresponding amides or nitriles.

Reduction: The compound can be reduced to form different amines.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield amides or nitriles, while reduction can produce various amines.

Scientific Research Applications

3-(1-Aminopropyl)-4-fluorobenzoic acid hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3-(1-Aminopropyl)-4-fluorobenzoic acid hydrochloride exerts its effects is largely dependent on its interaction with molecular targets. The aminopropyl group can form hydrogen bonds and electrostatic interactions with proteins, while the fluorine atom can enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

4-Fluorobenzoic Acid Derivatives

Compounds sharing the 4-fluorobenzoic acid moiety, such as 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-ylideneacetic acid (), highlight the role of substituents on the aliphatic chain. The target compound differs by substituting a primary amine (1-aminopropyl) for a tertiary dimethylamino group, which may alter solubility, hydrogen-bonding capacity, and interactions with biological targets like P-glycoprotein (P-gp) .

Aliphatic Chain Length Variations

demonstrates that increasing aliphatic chain length correlates with higher P-gp inhibitor probability and substrate transport efficiency . For example:

• Compound 16 (shorter chain): Lower P-gp inhibitor probability.
• Compound 24 (longer chain): Higher P-gp inhibitor probability.

P-gp Inhibitor Probability

Fluorobenzoic acid derivatives generally exhibit higher P-gp inhibitor probabilities compared to compounds with 6-hydrazinonicotinate moieties (e.g., cyclopenta[b]quinolines). This is attributed to fluorine’s electronegativity enhancing molecular recognition by P-gp .

Substrate Transport Efficiency

Compounds with 4–5 carbons in the aliphatic chain show the highest P-gp substrate probability, facilitating rapid systemic elimination. The target compound’s three-carbon chain may result in slower transport compared to these analogs but faster than derivatives with shorter chains .

Physicochemical Properties

Solubility and Salt Forms

The hydrochloride salt form of the target compound improves aqueous solubility relative to non-ionic analogs. This contrasts with neutral derivatives like those in , which may require formulation aids for bioavailability.

Data Table: Key Comparisons with Analogous Compounds

Compound	Aliphatic Chain Length	P-gp Inhibitor Probability	P-gp Substrate Probability	Key Structural Feature
3-(1-Aminopropyl)-4-FBz HCl	3 carbons	Moderate	Moderate	Primary amine, HCl salt
Compound 16 ()	Shorter chain	Low	Low	6-Hydrazinonicotinate moiety
Compound 24 ()	Longer chain	High	High	4-Fluorobenzoic acid moiety
Compound	3 carbons	Not reported	Not reported	Tertiary dimethylamino group

FBz: Fluorobenzoic acid; Data inferred from and .